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Compound of Interest

Compound Name: 1,2-Cyclohexanediol

CAS No.: 54383-22-1

Cat. No.: B7779153

Get Quote

This guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopic data for the cis and trans isomers of 1,2-Cyclohexanediol. It is
intended for researchers, scientists, and professionals in drug development who require

detailed spectral information and experimental methodologies for the characterization of this

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic

molecules. The chemical shifts (δ), splitting patterns, and coupling constants (J) in ¹H and ¹³C

NMR spectra provide detailed information about the connectivity and stereochemistry of 1,2-
Cyclohexanediol.

¹H and ¹³C NMR Data
The following tables summarize the ¹H and ¹³C NMR spectral data for cis- and trans-1,2-
Cyclohexanediol, primarily in deuterated chloroform (CDCl₃) as the solvent.

Table 1: ¹H NMR Spectroscopic Data for 1,2-Cyclohexanediol in CDCl₃
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Isomer Proton
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constants (J,
Hz)

cis H-1, H-2 3.35 m -

H-3, H-6 (axial) 1.98 m -

H-3, H-6

(equatorial)
1.26 m -

H-4, H-5 (axial) 1.71 m -

H-4, H-5

(equatorial)
1.27 m -

trans H-1, H-2 3.33 m -

H-3, H-6 1.95 m -

H-4, H-5 1.69 m -

Other CH₂ 1.56 - 1.00 m -

Note: The multiplets for the methylene protons in both isomers are complex and often overlap,

making precise assignment and extraction of all coupling constants challenging from 1D

spectra alone. The data for the cis isomer is based on the Biological Magnetic Resonance

Bank (BMRB) entry bmse000837.[1] Data for the trans isomer is sourced from ChemicalBook.

[2]

Table 2: ¹³C NMR Spectroscopic Data for 1,2-Cyclohexanediol in CDCl₃
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Isomer Carbon Chemical Shift (δ, ppm)

cis[1] C-1, C-2 75.84

C-3, C-6 32.86

C-4, C-5 24.33

trans C-1, C-2 75.5

C-3, C-6 33.2

C-4, C-5 24.1

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The key characteristic absorptions for 1,2-
Cyclohexanediol are from the O-H and C-O stretching vibrations of the alcohol groups and the

C-H stretching and bending vibrations of the cyclohexane ring.

IR Absorption Data
The table below details the principal IR absorption bands for 1,2-Cyclohexanediol.

Table 3: Key IR Absorption Frequencies for 1,2-Cyclohexanediol
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Wavenumber
(cm⁻¹)

Intensity
Functional Group
Assignment

Isomer(s)

~3400 Strong, Broad

O-H stretch

(intermolecular H-

bonding)

cis & trans

2934 Strong
C-H stretch

(asymmetric, CH₂)
cis & trans

2860 Strong
C-H stretch

(symmetric, CH₂)
cis & trans

1450 Medium CH₂ scissoring cis & trans

1070 - 1030 Strong C-O stretch cis & trans

900 - 675 Strong
O-H bend (out-of-

plane)
cis & trans

Note: The broadness of the O-H stretching band is indicative of hydrogen bonding. The exact

positions of the C-O and O-H bands can vary slightly between the cis and trans isomers due to

differences in intramolecular hydrogen bonding capabilities.

Experimental Protocols
The following are generalized protocols for obtaining NMR and IR spectra of 1,2-
Cyclohexanediol.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of 1,2-Cyclohexanediol in 0.6-0.7 mL

of deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

achieve optimal magnetic field homogeneity.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra at a regulated temperature, typically 298

K. For ¹H NMR, a spectral width of approximately 15 ppm and a relaxation delay of 1-2
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seconds are commonly used. For ¹³C NMR, a wider spectral width (e.g., 200 ppm) and a

longer relaxation delay (2-5 seconds) are employed. DEPT (Distortionless Enhancement by

Polarization Transfer) experiments can be performed to aid in the assignment of carbon

signals.

Infrared Spectroscopy Protocol (KBr Pellet Method)
Sample Preparation: Grind a small amount (1-2 mg) of 1,2-Cyclohexanediol with

approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar

and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Place the powder into a pellet press and apply pressure (typically 7-10

tons) for several minutes to form a transparent or translucent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹, by co-adding a sufficient

number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. A background

spectrum of an empty sample holder or a pure KBr pellet should be recorded and subtracted

from the sample spectrum.

Visualizing Spectroscopic-Structural Correlations
The following diagram illustrates the relationship between the molecular structure of cis- and

trans-1,2-cyclohexanediol and their key spectroscopic features.
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cis-1,2-Cyclohexanediol

trans-1,2-Cyclohexanediol

Structure:
Axial & Equatorial OH

¹H NMR:
- H-1, H-2: ~3.35 ppm (m)

¹³C NMR:
- C-1, C-2: ~75.8 ppm

correlates to

IR:
- O-H Stretch (Broad)

- C-O Stretchcorrelates to

Structure:
Diaxial or Diequatorial OH

¹H NMR:
- H-1, H-2: ~3.33 ppm (m)

¹³C NMR:
- C-1, C-2: ~75.5 ppm

correlates to

IR:
- O-H Stretch (Broad)

- C-O Stretchcorrelates to

Click to download full resolution via product page

Caption: Correlation of cis/trans stereochemistry with key NMR and IR data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of 1,2-Cyclohexanediol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779153/docs#spectroscopic-analysis-of-1-2-
cyclohexanediol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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